Cas no 1408002-75-4 (2-(Allylamino)-N-(4-fluorobenzyl)benzamide)

• Product Name: 2-(Allylamino)-N-(4-fluorobenzyl)benzamide
• CAS No: 1408002-75-4
• MF: C₁₇H₁₇FN₂O
• MW: 284.328087568283
• CID: 4936691
• Update Time: 2025-05-27

2-(Allylamino)-N-(4-fluorobenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ALLYLAMINO)-N-(4-FLUOROBENZYL)BENZAMIDE
• 2-(Allylamino)-N-(4-fluorobenzyl)benzamide

• Inchi： 1S/C17H17FN2O/c1-2-11-19-16-6-4-3-5-15(16)17(21)20-12-13-7-9-14(18)10-8-13/h2-10,19H,1,11-12H2,(H,20,21)
• InChI Key： SDEISMNKFBMFFU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=CC=CC=1NCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 4
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(Allylamino)-N-(4-fluorobenzyl)benzamide

Comprehensive Overview of 2-(Allylamino)-N-(4-fluorobenzyl)benzamide (CAS No. 1408002-75-4)

2-(Allylamino)-N-(4-fluorobenzyl)benzamide, identified by its CAS number 1408002-75-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both allylamino and 4-fluorobenzyl moieties in its structure enhances its potential as a building block for designing novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has focused on small-molecule inhibitors like 2-(Allylamino)-N-(4-fluorobenzyl)benzamide due to their ability to interact with specific protein targets. This aligns with the current trend in precision medicine, where compounds with high selectivity are prioritized. The fluorobenzyl group in this molecule is particularly noteworthy, as fluorine substitution often improves metabolic stability and bioavailability—a key consideration in modern drug development. Additionally, the allylamino functionality offers opportunities for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

The compound's CAS registry number 1408002-75-4 serves as a unique identifier in global chemical databases, facilitating its traceability in regulatory and research contexts. Laboratories specializing in high-throughput screening (HTS) frequently explore such compounds for their potential to modulate disease-relevant pathways. Questions like "How does 2-(Allylamino)-N-(4-fluorobenzyl)benzamide interact with cellular receptors?" or "What are the synthetic routes for CAS 1408002-75-4?" are commonly searched, reflecting the compound's relevance in both academic and industrial settings.

From a structural perspective, the benzamide core of 2-(Allylamino)-N-(4-fluorobenzyl)benzamide is analogous to several FDA-approved drugs, underscoring its pharmacological promise. The incorporation of a 4-fluorobenzyl group is a strategic choice, as fluorinated aromatic rings are known to enhance binding affinity in drug-receptor interactions. This design principle is widely discussed in forums focusing on medicinal chemistry optimization, where researchers share insights on improving drug-like properties. Moreover, the compound's potential applications in neurodegenerative disease research have sparked interest, given the urgent need for treatments targeting conditions like Alzheimer's and Parkinson's diseases.

In the context of green chemistry, the synthesis of 2-(Allylamino)-N-(4-fluorobenzyl)benzamide has been optimized to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward sustainable synthetic methodologies. Researchers often inquire about "eco-friendly synthesis of CAS 1408002-75-4," highlighting the intersection of environmental concerns and chemical innovation. The compound's stability under various conditions also makes it a candidate for formulation studies, particularly in developing extended-release drug delivery systems.

Another area of exploration is the compound's potential role in cancer immunotherapy. With the rise of immune checkpoint inhibitors, small molecules like 2-(Allylamino)-N-(4-fluorobenzyl)benzamide are being evaluated for their ability to enhance immune responses against tumors. Searches such as "CAS 1408002-75-4 and immune modulation" reflect this emerging interest. Furthermore, its structure-activity relationship (SAR) is a hot topic in computational chemistry, where in silico modeling tools predict its interactions with biological targets.

In summary, 2-(Allylamino)-N-(4-fluorobenzyl)benzamide (CAS 1408002-75-4) represents a multifaceted compound with broad applicability in drug discovery and development. Its unique chemical features, combined with the growing emphasis on targeted therapies and sustainable chemistry, position it as a valuable subject of ongoing research. Whether investigating its pharmacokinetic properties or optimizing its synthesis, this compound continues to inspire innovation across multiple scientific disciplines.